Cas no 2393-24-0 (4-(aminomethyl)benzene-1-sulfonic acid)

• Product Name: 4-(aminomethyl)benzene-1-sulfonic acid
• CAS No: 2393-24-0
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD00856371
• CID: 281739
• PubChem ID: 188962
• Update Time: 2025-04-24

4-(aminomethyl)benzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(aminomethyl)-
• 4-(Aminomethyl)benzenesulfonic acid
• 4-(aminomethyl)benzene-1-sulfonic acid
• AKOS001025580
• AC7999
• 2393-24-0
• DTXSID50178642
• Benzenesulfonic acid, 4-(aminomethyl)-
• para-Benzylaminesulfonic acid
• SY039676
• SDCCGMLS-0065434.P001
• WYVXAVWJOAZDID-UHFFFAOYSA-N
• 4-(aminomethyl)-benzenesulfonic acid
• 4-(aminomethyl)benzenesulfonicacid
• 4-Sulfobenzylamine
• 4-Benzylaminesulfonic acid
• SCHEMBL1754798
• AM20030422
• MFCD00856371
• p-Sulfobenzylamine
• CAA39324
• EN300-99747
• F0300-0183

• MDL： MFCD00856371
• Inchi： 1S/C7H9NO3S/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4H,5,8H2,(H,9,10,11)
• InChI Key： WYVXAVWJOAZDID-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CN)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 187.03037
• Monoisotopic Mass: 187.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.416
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.602
• PSA: 80.39

Additional information on 4-(aminomethyl)benzene-1-sulfonic acid

Benzenesulfonic acid,4-(aminomethyl)- (CAS No. 2393-24-0): A Comprehensive Overview

Benzenesulfonic acid,4-(aminomethyl)-, identified by its Chemical Abstracts Service (CAS) number 2393-24-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This sulfonate derivative featuring an amino methyl substituent has garnered attention due to its versatile applications and potential in drug development. This article delves into the compound's properties, synthesis methods, and its emerging role in modern medicinal chemistry.

The molecular structure of Benzenesulfonic acid,4-(aminomethyl)- consists of a benzene ring sulfonated at the para position and substituted with an amino methyl group. This unique configuration imparts both hydrophilic and lipophilic characteristics, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the amino group allows for further functionalization, enabling the creation of complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focusing on sulfonamide-based compounds due to their broad spectrum of biological activities. The sulfonate moiety in Benzenesulfonic acid,4-(aminomethyl)- enhances its solubility in polar solvents, facilitating its use in aqueous-based pharmaceutical formulations. This property is particularly advantageous in the development of oral and injectable drugs where solubility is a critical factor.

The synthesis of Benzenesulfonic acid,4-(aminomethyl)- typically involves the reaction of 4-methylbenzenesulfonyl chloride with ammonia or ammonium hydroxide, followed by reduction to introduce the amino methyl group. Alternatively, nucleophilic substitution reactions can be employed using 4-chloromethylbenzenesulfonyl chloride and an amine source. These synthetic routes highlight the compound's accessibility and suitability for large-scale production.

One of the most compelling aspects of Benzenesulfonic acid,4-(aminomethyl)- is its potential as a building block for novel therapeutic agents. Researchers have explored its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the sulfonate group and the amino methyl side chain provides multiple sites for interaction with biological targets, enhancing binding affinity and selectivity.

A notable study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives derived from Benzenesulfonic acid,4-(aminomethyl)- as potent inhibitors of Janus kinases (JAKs). These kinases play a pivotal role in signal transduction pathways associated with immune responses and hematopoiesis. The study highlighted that modifications to the amino methyl group could fine-tune the pharmacokinetic properties of these inhibitors, leading to improved therapeutic outcomes.

The pharmaceutical industry has also leveraged Benzenesulfonic acid,4-(aminomethyl)- in the development of anti-inflammatory agents. Sulfonamide derivatives have shown promise in modulating cytokine production and inhibiting inflammatory cascades. The compound's ability to interact with both protein and lipid targets makes it a versatile scaffold for designing drugs that can address multiple aspects of inflammation.

In addition to its applications in drug development, Benzenesulfonic acid,4-(aminomethyl)- has found utility in materials science. Its ability to form stable complexes with metal ions has been exploited in designing metal-organic frameworks (MOFs) for gas storage and separation applications. These MOFs exhibit high surface areas and tunable pore sizes, making them ideal for adsorbing small molecules such as hydrogen or carbon dioxide.

The environmental impact of using Benzenesulfonic acid,4-(aminomethyl)- as a chemical intermediate has also been examined. Studies indicate that proper handling and disposal protocols can minimize any potential ecological risks associated with its use. The compound's biodegradability under controlled conditions suggests that it can be managed responsibly within industrial processes.

The future prospects for Benzenesulfonic acid,4-(aminomethyl)- are promising, with ongoing research exploring new synthetic methodologies and applications. Advances in computational chemistry are enabling researchers to predict the biological activity of derivatives more accurately, streamlining the drug discovery process. This interdisciplinary approach combining organic chemistry with computational modeling holds great potential for accelerating the development of novel therapeutics.

In conclusion, Benzenesulfonic acid,4-(aminomethyl)- (CAS No. 2393-24-0) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its environmental profile supports sustainable industrial practices. As research continues to uncover new applications for this compound, it is poised to remain a cornerstone of innovation in chemical biology and medicinal chemistry.